Cas no 1361539-86-7 (2,6-Bis(3,4,5-trichlorophenyl)pyridine)

2,6-Bis(3,4,5-trichlorophenyl)pyridine is a halogenated aromatic compound featuring a central pyridine ring flanked by two 3,4,5-trichlorophenyl substituents. Its highly chlorinated structure imparts notable thermal and chemical stability, making it suitable for applications requiring resistance to harsh conditions. The compound's electron-deficient pyridine core and electron-withdrawing trichlorophenyl groups contribute to its utility in coordination chemistry and as a precursor for advanced materials. Its rigid, planar geometry may also facilitate use in supramolecular assemblies or as a building block for specialized polymers. The presence of multiple chlorine atoms enhances its potential for further functionalization, allowing tailored modifications for specific research or industrial applications.

2,6-Bis(3,4,5-trichlorophenyl)pyridine structure

1361539-86-7 structure

Product Name:2,6-Bis(3,4,5-trichlorophenyl)pyridine

CAS No:1361539-86-7

MF:C₁₇H₇Cl₆N

MW:437.962178468704

CID:4968436

Update Time:2025-11-05

2,6-Bis(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(3,4,5-trichlorophenyl)pyridine
- Inchi： 1S/C17H7Cl6N/c18-10-4-8(5-11(19)16(10)22)14-2-1-3-15(24-14)9-6-12(20)17(23)13(21)7-9/h1-7H
- InChI Key： NEOMEXDUGQKUSM-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 364
XLogP3: 7.9
Topological Polar Surface Area: 12.9

2,6-Bis(3,4,5-trichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029220-250mg	2,6-Bis(3,4,5-trichlorophenyl)pyridine	1361539-86-7	97%	250mg	475.20 USD	2021-06-22
Alichem	A013029220-500mg	2,6-Bis(3,4,5-trichlorophenyl)pyridine	1361539-86-7	97%	500mg	855.75 USD	2021-06-22
Alichem	A013029220-1g	2,6-Bis(3,4,5-trichlorophenyl)pyridine	1361539-86-7	97%	1g	1,445.30 USD	2021-06-22

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Additional information on 2,6-Bis(3,4,5-trichlorophenyl)pyridine

Comprehensive Analysis of 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7): Properties, Applications, and Industry Trends

The compound 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7) is a highly specialized chemical with a unique molecular structure. Its pyridine core and trichlorophenyl substituents contribute to its distinct physicochemical properties, making it a subject of interest in advanced material science and specialty chemistry. This article delves into its synthesis, applications, and relevance to current research trends, addressing common queries from academic and industrial circles.

One of the most searched questions about 2,6-Bis(3,4,5-trichlorophenyl)pyridine revolves around its thermal stability and solubility profile. Studies indicate that the compound exhibits remarkable thermal resistance due to its aromatic backbone, with decomposition temperatures exceeding 300°C. Its solubility is highly dependent on the solvent polarity, with better dissolution observed in halogenated solvents like dichloromethane. Researchers often explore these properties for applications in high-performance polymers and electronic materials, aligning with the growing demand for heat-resistant additives.

In the context of sustainable chemistry, 2,6-Bis(3,4,5-trichlorophenyl)pyridine has garnered attention for its potential role in catalysis and ligand design. The electron-withdrawing trichlorophenyl groups enhance its ability to stabilize metal complexes, a feature leveraged in cross-coupling reactions. This aligns with the industry's shift toward green synthesis and atom-efficient processes, topics frequently searched in academic databases.

The compound's fluorescence properties are another hotspot, particularly in optoelectronic applications. Its conjugated system allows for tunable emission, making it a candidate for OLEDs and sensors. Recent publications highlight its use in luminescent probes for environmental monitoring, addressing the rising interest in pollutant detection technologies.

From a commercial perspective, 2,6-Bis(3,4,5-trichlorophenyl)pyridine is often discussed in forums focusing on specialty chemicals supply chains. Its niche applications in pharmaceutical intermediates and agrochemical formulations drive demand, though challenges like synthesis scalability remain debated. Manufacturers are increasingly optimizing routes to improve yield and purity, reflecting broader trends in process intensification.

In summary, 2,6-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361539-86-7) bridges multiple disciplines, from materials science to catalytic chemistry. Its versatility and alignment with industry megatrends ensure continued relevance, making it a compound worth watching in both research and commercial spheres.